2-Chloro-N-methyl-N-[2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]ethyl]acetamide

• IUPAC Name: 2-chloro-N-methyl-N-[2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]ethyl]acetamide
• InChI: InChI=1S/C16H30ClN3O/c1-18-8-6-15(7-9-18)20-11-4-14(5-12-20)3-10-19(2)16(21)13-17/h14-15H,3-13H2,1-2H3
• InChI Key: XHFGWYUVPLYDOO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCC(CC2)CCN(C)C(=O)CCl
• Molecular Formula: C16H30ClN3O
• Molecular Weight: 315.9 g/mol

Description

2-Chloro-N-methyl-N-[2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]ethyl]acetamide is a synthetic compound that belongs to the class of amides. This compound has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research.

Mechanism of Action

The mechanism of action of 2-Chloro-N-methyl-N-[2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]ethyl]acetamide is not well understood. However, it is believed to act as a modulator of certain enzymes and receptors.
Biochemical and Physiological Effects:
2-Chloro-N-methyl-N-[2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]ethyl]acetamide has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes and receptors, leading to changes in cellular signaling pathways. It has also been shown to have potential applications in the treatment of certain diseases, such as cancer and neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Chloro-N-methyl-N-[2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]ethyl]acetamide in lab experiments include its high purity and stability, which allows for accurate and reproducible results. However, the limitations of using this compound include its high cost and limited availability.

Future Directions

There are several future directions for the use of 2-Chloro-N-methyl-N-[2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]ethyl]acetamide in scientific research. One potential direction is the development of new drugs based on the structure of this compound. Another direction is the further investigation of its mechanism of action and its potential applications in the treatment of various diseases. Additionally, the development of new synthesis methods for this compound may lead to increased availability and lower costs, making it more accessible for scientific research.
In conclusion, 2-Chloro-N-methyl-N-[2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]ethyl]acetamide is a synthetic compound that has potential applications in various fields of scientific research. Its unique structure and properties make it a valuable tool for studying the mechanisms of action of certain enzymes and receptors, as well as for developing new drugs and treatments for various diseases. However, further research is needed to fully understand its mechanism of action and to explore its potential applications.

Synthesis Methods

The synthesis of 2-Chloro-N-methyl-N-[2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]ethyl]acetamide involves the reaction of 2-chloro-N-methyl-N-(4-piperidinyl)acetamide with 1-(1-methylpiperidin-4-yl)piperidine in the presence of a suitable catalyst. The reaction yields the desired compound in good yields.

Scientific Research Applications

2-Chloro-N-methyl-N-[2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]ethyl]acetamide has been extensively used in scientific research due to its potential applications in various fields. This compound has been used as a biochemical tool to study the mechanism of action of certain enzymes and receptors. It has also been used to study the pharmacokinetics and pharmacodynamics of various drugs.